Cas no 72225-61-7 (Acetamide, N-[4-[(butylamino)sulfonyl]phenyl]-)

• Product Name: Acetamide, N-[4-[(butylamino)sulfonyl]phenyl]-
• CAS No: 72225-61-7
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• MDL: MFCD00577452
• CID: 3054008
• PubChem ID: 1718718
• Update Time: 2025-04-24

Acetamide, N-[4-[(butylamino)sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[(butylamino)sulfonyl]phenyl]-
• SCHEMBL4594909
• CS-0297730
• MFCD00577452
• AG-690/09160034
• 4'-(n-Butylsulfamoyl)acetanilide
• N-(4-Butylsulfamoyl-phenyl)-acetamide
• N-{4-[(butylamino)sulfonyl]phenyl}acetamide
• SR-01000477824
• AKOS000673679
• 4-Acetamido-N-butylbenzenesulfonamide
• Z45516917
• N-[4-(butylsulfamoyl)phenyl]acetamide
• 72225-61-7
• SR-01000477824-1
• N-(4-(N-Butylsulfamoyl)phenyl)acetamide
• STK027843

• MDL： MFCD00577452
• Inchi： 1S/C12H18N2O3S/c1-3-4-9-13-18(16,17)12-7-5-11(6-8-12)14-10(2)15/h5-8,13H,3-4,9H2,1-2H3,(H,14,15)
• InChI Key： LGZSXTHPECFWFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 270.10381361Da
• Monoisotopic Mass: 270.10381361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Acetamide, N-[4-[(butylamino)sulfonyl]phenyl]-

Acetamide, N-[4-[(butylamino)sulfonyl]phenyl]- (CAS No. 72225-61-7): A Comprehensive Overview

Acetamide, N-[4-[(butylamino)sulfonyl]phenyl]-, identified by its CAS number 72225-61-7, is a specialized organic compound with significant applications in the field of pharmaceuticals and chemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The molecular structure of this compound incorporates a phenyl ring substituted with a butylamino sulfonyl group, making it a versatile intermediate in synthetic chemistry and drug development.

The synthesis of Acetamide, N-[4-[(butylamino)sulfonyl]phenyl]- involves a series of well-defined chemical reactions that highlight the importance of precise control over reaction conditions. The presence of the sulfonamide moiety enhances the compound's solubility in polar solvents, which is crucial for its application in various biochemical assays and pharmaceutical formulations. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial and research purposes.

In the realm of pharmaceutical research, Acetamide, N-[4-[(butylamino)sulfonyl]phenyl]- has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules. The sulfonamide group is known to exhibit inhibitory effects on various enzymatic pathways, making it a valuable component in the development of drugs targeting inflammatory diseases, metabolic disorders, and infectious diseases. For instance, derivatives of this compound have shown promising results in preclinical studies as inhibitors of carbonic anhydrase, a key enzyme involved in pH regulation and respiration.

Recent research has also explored the role of Acetamide, N-[4-[(butylamino)sulfonyl]phenyl]- in the development of novel anticancer agents. The phenyl ring and sulfonamide moiety contribute to its ability to interact with biological targets such as kinases and transcription factors. Studies have demonstrated that modifications to the butylamino group can significantly alter the pharmacokinetic properties of the compound, leading to improved drug delivery and efficacy. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing sulfonamide-based therapeutics.

The compound's unique chemical properties also make it a valuable tool in analytical chemistry and material science. Its ability to form stable complexes with metal ions has been utilized in sensor development and catalytic applications. For example, researchers have incorporated Acetamide, N-[4-[(butylamino)sulfonyl]phenyl]- into luminescent materials to create highly sensitive detectors for environmental pollutants. This application highlights the compound's versatility beyond traditional pharmaceutical uses.

In conclusion, Acetamide, N-[4-[(butylamino)sulfonyl]phenyl]- (CAS No. 72225-61-7) is a multifaceted compound with broad implications in pharmaceuticals, chemical synthesis, and material science. Its sulfonamide structure provides a foundation for developing innovative therapeutics targeting various diseases, while its chemical properties enable diverse applications in research and industry. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further, driven by ongoing research and technological advancements.